Cas no 2137998-99-1 (2-(oxan-3-yl)propane-2-sulfonyl fluoride)

• Product Name: 2-(oxan-3-yl)propane-2-sulfonyl fluoride
• CAS No: 2137998-99-1
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 6276170
• PubChem ID: 165484112
• Update Time: 2025-05-19

2-(oxan-3-yl)propane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-3-yl)propane-2-sulfonyl fluoride
• 2137998-99-1
• EN300-1132299

• Inchi： 1S/C8H15FO3S/c1-8(2,13(9,10)11)7-4-3-5-12-6-7/h7H,3-6H2,1-2H3
• InChI Key： IONBQHLJCXTVLB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1COCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367g/mol
• Monoisotopic Mass: 210.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(oxan-3-yl)propane-2-sulfonyl fluoride

Introduction to 2-(oxan-3-yl)propane-2-sulfonyl fluoride (CAS No. 2137998-99-1)

2-(oxan-3-yl)propane-2-sulfonyl fluoride, also known by its CAS registry number 2137998-99-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The molecular structure of 2-(oxan-3-yl)propane-2-sulfonyl fluoride comprises a sulfonyl fluoride group attached to a propane backbone, which is further substituted with an oxane ring at the third position. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable building block for constructing advanced materials. The sulfonyl fluoride group, in particular, is known for its reactivity, which can be harnessed in various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity. Researchers have employed novel catalysts and reaction conditions to achieve more efficient syntheses. For instance, the use of transition metal catalysts has been reported to accelerate the coupling reactions involved in its formation. These advancements not only improve the scalability of production but also pave the way for its integration into larger molecular frameworks.

In terms of applications, 2-(oxan-3-yl)propane-2-sulfonyl fluoride has shown promise in drug discovery and materials science. Its sulfonyl fluoride group can act as a bioisostere in medicinal chemistry, potentially leading to the development of novel therapeutic agents. Additionally, its ability to form stable covalent bonds with nucleophiles makes it a versatile reagent in organic synthesis.

Environmental considerations are also a critical aspect of research into this compound. Scientists are investigating its biodegradation pathways and potential impact on ecosystems. Understanding these factors is essential for ensuring sustainable practices in its production and use.

Looking ahead, ongoing research aims to unlock new functionalities of 2-(oxan-3-yl)propane-2-sulfonyl fluoride. By leveraging modern analytical techniques and computational modeling, researchers are uncovering new reaction mechanisms and applications that were previously unexplored. These efforts underscore the importance of continued investment in fundamental chemical research to drive innovation across industries.

In conclusion, 2-(oxan-3-yl)propane-2-sulfonyl fluoride (CAS No. 2137998-99-1) stands as a testament to the progress made in synthetic chemistry. Its unique properties and versatile reactivity position it as a key compound for future scientific endeavors. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.